N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

• IUPAC Name: N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C18H19N3O3S2/c1-21-12-14(11-19-21)18-5-2-15(25-18)6-8-20-26(22,23)16-3-4-17-13(10-16)7-9-24-17/h2-5,10-12,20H,6-9H2,1H3
• InChI Key: KDXQCJRGGYHQHG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(S2)CCNS(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

The compound contains a pyrazole ring, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A special emphasis is placed on a thorough examination of response processes.

Molecular Structure Analysis

The structure of the compound was derived from a potent reversible MPS1 inhibitor reported by Innocenti et al. The latter compound forms a crucial dual hydrogen bond between the 3-aminoisoquinoline core and the backbone of Gly605 located in the hinge region of the kinase.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide, focusing on six unique applications:

Anticancer Activity

Research has shown that compounds containing pyrazole and thiophene moieties exhibit significant anticancer properties. The unique structure of N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide allows it to interact with cancer cell DNA, inhibiting cell proliferation and inducing apoptosis. .

Antimicrobial Properties

The compound’s structure, which includes a benzofuran sulfonamide group, has been found to possess strong antimicrobial activity. It is effective against a range of bacterial and fungal pathogens. .

Anti-inflammatory Effects

N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide has shown potential as an anti-inflammatory agent. The compound can inhibit the production of pro-inflammatory cytokines and reduce the activity of enzymes like cyclooxygenase (COX), which are involved in the inflammatory response. .

Antioxidant Activity

The presence of the benzofuran moiety in the compound contributes to its antioxidant properties. It can scavenge free radicals and reduce oxidative stress in cells. .

Antiviral Applications

Research has indicated that this compound may have antiviral properties, particularly against RNA viruses. Its mechanism involves inhibiting viral replication by targeting viral enzymes and proteins essential for the virus’s life cycle. .

Cardioprotective Effects

The compound’s ability to reduce oxidative stress and inflammation also contributes to its cardioprotective effects. It can improve endothelial function, reduce lipid peroxidation, and inhibit platelet aggregation, which are crucial for preventing cardiovascular diseases such as atherosclerosis and hypertension.

These diverse applications highlight the potential of N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide in various fields of scientific research and therapeutic development.

If you have any specific questions or need further details on any of these applications, feel free to ask!

Synthesis and therapeutic potential of imidazole containing compoundsSynthesis, antileishmanial, antimalarial evaluation and molecular docking study of some hydrazine-coupled pyrazole derivativesPossible applications of the compounds include the treatment of viral disorders, cardiovascular diseases, parasitic infections, and stomach cancerHeterocycles based on the 1,2,3-triazole moiety have been utilized in the development of several medicinal scaffoldsThe syntheses of the title compounds were performed using lauric and myristic acids

Mechanism of Action

The inhibitory potency of the title compound was evaluated for selected kinases harboring a rare cysteine in the hinge region (MPS1, MAPKAPK2 and p70S6Kβ/S6K2).